Cas no 98476-09-6 (Ethyl 5-cyano-1-phenyl-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 5-cyano-1-phenyl-1H-pyrazole-4-carboxylate
• CAS No: 98476-09-6
• MF: C₁₃H₁₁N₃O₂
• MW: 241.245342493057
• CID: 94843
• PubChem ID: 13772968
• Update Time: 2025-04-18

Ethyl 5-cyano-1-phenyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-1-phenyl-1H-pyrazole-4-carboxylate
• 5-CYANO-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
• ethyl 5-cyano-1-phenylpyrazole-4-carboxylate
• ethyl5-cyano-1-phenyl-1H-pyrazole-4-carboxylate
• 98476-09-6
• AMY11973
• ethyl 5-cyano-1-phenyl-4-pyrazolecarboxylate
• DTXSID00548997
• F17250
• LEVIYCDZXKNQPL-UHFFFAOYSA-N
• FT-0704587
• SCHEMBL10340537
• AKOS015904582

• Inchi： 1S/C13H11N3O2/c1-2-18-13(17)11-9-15-16(12(11)8-14)10-6-4-3-5-7-10/h3-7,9H,2H2,1H3
• InChI Key： LEVIYCDZXKNQPL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN(C=1C#N)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 241.085126602g/mol
• Monoisotopic Mass: 241.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.20
• Melting Point: 74-75 ºC